Cas no 2228595-81-9 (tert-butyl N-methyl-N-1-oxo-2-(thian-3-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-oxo-2-(thian-3-yl)propan-2-ylcarbamate
• CAS No: 2228595-81-9
• MF: C₁₄H₂₅NO₃S
• MW: 287.418203115463
• CID: 6187167
• PubChem ID: 165661968
• Update Time: 2025-06-23

tert-butyl N-methyl-N-1-oxo-2-(thian-3-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-oxo-2-(thian-3-yl)propan-2-ylcarbamate
• tert-butyl N-methyl-N-[1-oxo-2-(thian-3-yl)propan-2-yl]carbamate
• 2228595-81-9
• EN300-1894687

• Inchi： 1S/C14H25NO3S/c1-13(2,3)18-12(17)15(5)14(4,10-16)11-7-6-8-19-9-11/h10-11H,6-9H2,1-5H3
• InChI Key： WHLJYLZTBAGXRB-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C=O)(C)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 287.15551483g/mol
• Monoisotopic Mass: 287.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.9Ų

Additional information on tert-butyl N-methyl-N-1-oxo-2-(thian-3-yl)propan-2-ylcarbamate

Introduction to Tert-butyl N-methyl-N-1-oxo-2-(thian-3-yl)propan-2-ylcarbamate (CAS No. 2228595-81-9)

Tert-butyl N-methyl-N-1-oxo-2-(thian-3-yl)propan-2-ylcarbamate, identified by its CAS number 2228595-81-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its tert-butyl substituent and the presence of a thian-3-yl moiety, contribute to its distinct chemical properties and potential biological activities.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during multi-step reactions. Its stability under a variety of conditions makes it an invaluable tool in the chemist's arsenal. In contrast, the thian-3-yl moiety, derived from thiazole or its derivatives, is associated with a broad spectrum of biological activities. Thiazole-based compounds have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The combination of these structural elements in Tert-butyl N-methyl-N-1-oxo-2-(thian-3-yl)propan-2-ylcarbamate suggests potential applications in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of carbamate derivatives. The synthesis of Tert-butyl N-methyl-N-1-oxo-2-(thian-3-yl)propan-2-ylcarbamate involves careful control of reaction conditions to ensure high yield and purity. Modern techniques such as transition-metal catalysis and flow chemistry have been employed to optimize these processes. These innovations not only enhance the accessibility of the compound but also open new avenues for its application in drug discovery.

The biological activity of Tert-butyl N-methyl-N-1-oxo-2-(thian-3-y l)propan -2 -y lcarbamate has been explored in several preclinical studies. Initial research indicates that this compound exhibits promising interactions with biological targets relevant to neurological disorders. The thian -3 -y l group, in particular, has been shown to modulate enzyme activity and receptor binding affinity. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

In the context of drug development, the structural integrity of carbamates is crucial for their efficacy and safety profile. The tert-butyl N-methyl-N -1 -oxo -2 -(thian -3 -y l)propan -2 -y lcarbamate molecule demonstrates stability under physiological conditions while maintaining its functional groups' reactivity. This balance is essential for designing molecules that can traverse biological membranes and exert their effects at target sites without degradation.

The role of computational chemistry has become increasingly significant in the study of complex organic molecules like Tert-butyl N-methyl-N -1 -oxo -2 -(thian -3 -y l)propan -2 -y lcarbamate. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects before conducting expensive experimental trials. These predictions can guide the optimization process, reducing time-to-market for new drug candidates.

Industrial applications of Tert-butyl N-methyl-N -1 -oxo -2 -(thian -3 -y l)propan -2 -y lcarbamate extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its derivatives have been investigated as intermediates for crop protection agents due to their ability to interact with biological systems at low concentrations. This dual functionality makes it a valuable building block for diverse chemical syntheses.

The environmental impact of chemical production processes is another critical consideration when evaluating compounds like Tert-butyl N-methyl-N -1 -oxo -2 -(thian -3 yl)propan ylcarbamate. Sustainable synthetic routes that minimize waste and energy consumption are being prioritized by researchers and manufacturers alike. Green chemistry principles are being integrated into laboratory practices to ensure that advancements in drug discovery align with ecological responsibilities.

Future directions in the study of Tert-butyl N-methyl-N 1 oxo 2 ( thian 3 yl ) propan 2 yl carbamate include exploring its role in combination therapies and investigating its potential as a prodrug precursor. The versatility of carbamate chemistry allows for modifications that can enhance solubility, bioavailability, or target specificity. By leveraging these properties, researchers aim to develop next-generation therapeutics that address unmet medical needs more effectively.

In conclusion,Tert-butyl N-methyl-N 1 oxo 2 ( thian 3 yl ) propan 2 yl carbamate ( CAS No . 2228595 81 9 ) represents a fascinating compound with significant potential across multiple domains of chemical research and application . Its unique structural features , combined with emerging synthetic methodologies , position it as a valuable asset in both academic laboratories and industrial settings . Continued exploration into its biological activities , synthetic pathways , and environmental compatibility will further solidify its importance in advancing scientific knowledge and technological innovation .